Cas no 895653-06-2 (2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide)

• Product name: 2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• CAS No: 895653-06-2
• MF: C₂₇H₂₃FN₂O₄
• MW: 458.480930566788
• CID: 6483436

2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide
• 2-[6-ethyl-3-(4-fluorobenzoyl)-4-oxoquinolin-1-yl]-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C27H23FN2O4/c1-3-17-8-13-23-20(14-17)27(33)21(26(32)18-9-11-19(28)12-10-18)15-30(23)16-25(31)29-22-6-4-5-7-24(22)34-2/h4-15H,3,16H2,1-2H3,(H,29,31)
• InChI Key： WLSQHEBDMWHWQH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1OC)(=O)CN1C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(F)C=C2)=C1

Additional information on 2-6-ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide

2-6-Ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide: A Comprehensive Overview

2-6-Ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide (CAS No. 895653-06-2) is a complex organic compound with a diverse range of potential applications in the fields of pharmacology, materials science, and organic synthesis. This compound, characterized by its intricate molecular structure, has garnered significant attention in recent years due to its unique properties and promising research outcomes. In this article, we delve into the structural features, synthesis methods, and the latest advancements in the study of this compound.

The molecular structure of 2-6-Ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide is notable for its quinoline core, which serves as a scaffold for various functional groups. The presence of an ethyl group at the 2-position and a fluorobenzoyl substituent at the 3-position introduces steric and electronic effects that influence the compound's reactivity and biological activity. Additionally, the acetamide group attached to the quinoline ring further enhances its versatility in chemical reactions. Recent studies have highlighted the importance of such structural motifs in drug design, particularly in targeting specific biological pathways.

Synthesis and Characterization: The synthesis of 2-6-Ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(2-methoxyphenyl)acetamide involves a multi-step process that typically begins with the preparation of the quinoline derivative. Key steps include Friedel-Crafts acylation to introduce the fluorobenzoyl group and subsequent amidation to attach the acetamide moiety. Advanced characterization techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm the compound's structure. Recent advancements in green chemistry have also led to more efficient and environmentally friendly synthesis routes for this compound.

Biological Activity: One of the most exciting aspects of 2-6-Ethyl-3-(4-fluorobenzoyl)-4-oxo-1,4-dihydroquinolin-1-y...